Cas no 1805240-91-8 (Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate)
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate
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- Inchi: 1S/C10H13F2N3O2/c1-2-17-6(16)3-5-4-15-10(14)7(8(5)13)9(11)12/h4,9H,2-3H2,1H3,(H4,13,14,15)
- InChI Key: FMZQWPGXUPMBPW-UHFFFAOYSA-N
- SMILES: FC(C1C(N)=NC=C(CC(=O)OCC)C=1N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- XLogP3: 0.6
- Topological Polar Surface Area: 91.2
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073971-250mg |
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate |
1805240-91-8 | 97% | 250mg |
$489.60 | 2022-04-01 | |
| Alichem | A029073971-500mg |
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate |
1805240-91-8 | 97% | 500mg |
$790.55 | 2022-04-01 | |
| Alichem | A029073971-1g |
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate |
1805240-91-8 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate
Recent Advances in the Study of Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8)
Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its unique difluoromethyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its role as a key intermediate in the development of novel pharmaceutical agents.
The compound's structural features, particularly the presence of the difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for drug development. Researchers have explored its utility in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent JAK2 inhibitors, which are being investigated for their potential in treating myeloproliferative disorders.
In addition to its pharmacological applications, Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate has also been studied for its chemical reactivity and potential in organic synthesis. A 2023 study in Organic Letters detailed a novel catalytic method for the functionalization of this compound, enabling the efficient introduction of various substituents at the 5-position of the pyridine ring. This advancement opens new avenues for the design of structurally diverse analogs with tailored biological activities.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and the development of more selective derivatives. The compound's versatility and the growing body of research surrounding it underscore its importance as a valuable tool in medicinal chemistry and drug discovery.
In conclusion, Ethyl 2,4-diamino-3-(difluoromethyl)pyridine-5-acetate (CAS: 1805240-91-8) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its synthetic applications and biological activities is expected to yield significant advancements in the field of chemical biology and medicinal chemistry.
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